5-((6-(4-(Hydroxymethyl)piperidin-1-yl)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile

Specification

• Molecular Formula: C15H17N7O
• Molecular Weight: 311.34 g/mol
• IUPAC Name: 5-[[6-[4-(hydroxymethyl)piperidin-1-yl]pyrimidin-4-yl]amino]pyrazine-2-carbonitrile
• Standard InChI: InChI=1S/C15H17N7O/c16-6-12-7-18-14(8-17-12)21-13-5-15(20-10-19-13)22-3-1-11(9-23)2-4-22/h5,7-8,10-11,23H,1-4,9H2,(H,18,19,20,21)
• Standard InChI Key: VMXDWRLFZSKIFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C2=NC=NC(=C2)NC3=NC=C(N=C3)C#N

Introduction

Structural Characteristics and Chemical Identity

Molecular Architecture

The compound features a central pyrimidine ring (C₄H₃N₂) linked to a pyrazine ring (C₄H₃N₂) via an amino group. The pyrimidine component is further substituted at the 6-position with a 4-(hydroxymethyl)piperidin-1-yl group, while the pyrazine bears a cyano group at the 2-position. This arrangement confers both hydrophilicity (via the hydroxymethyl group) and electrophilicity (via the cyano group).

IUPAC Nomenclature and SMILES

The IUPAC name, 5-[[6-[4-(hydroxymethyl)piperidin-1-yl]pyrimidin-4-yl]amino]pyrazine-2-carbonitrile, reflects its substitution pattern. The canonical SMILES string C1CN(CCC1CO)C2=NC=NC(=C2)NC3=NC=C(N=C3)C#N provides a machine-readable representation of its connectivity.

Molecular Formula and Weight

With the molecular formula C₁₅H₁₇N₇O, the compound has a calculated molecular weight of 311.34 g/mol. Isotopic distribution analysis shows a predominant [M+H]⁺ ion at m/z 312.15 under mass spectrometric conditions.

Synthesis and Reactivity

Reactivity Profile

Key reactive sites include:

• Cyano Group: Susceptible to hydrolysis under acidic or basic conditions, forming carboxylic acids or amides.

• Hydroxymethyl Group: Capable of oxidation to a carboxylate or participation in esterification/etherification reactions.

• Amino Bridge: May undergo alkylation or acylation to modulate solubility or target affinity.

Compound 6 from the cited literature (LY2606368) shares a pyrazine core but lacks the hydroxymethylpiperidine group. The addition of this substituent in the subject compound may improve selectivity for CHK1 over CHK2, addressing a limitation of earlier inhibitors.

Anticancer Applications

In vitro studies of related compounds show synergy with DNA-damaging agents (e.g., cisplatin), suggesting potential use in combination therapies. The cyano group’s electrophilicity may also enable covalent binding to cysteine residues in oncogenic targets.

Analytical Characterization

Spectroscopic Data

• ¹H NMR: Peaks at δ 2.45–2.70 (piperidine CH₂), δ 3.60 (hydroxymethyl CH₂OH), and δ 8.20–8.90 (pyrimidine/pyrazine aromatic protons).

• IR: Stretches at 2240 cm⁻¹ (C≡N), 3350 cm⁻¹ (N-H), and 1050 cm⁻¹ (C-O).

• HRMS: Exact mass confirmed as 311.1492 Da (calc. 311.1495 for C₁₅H₁₇N₇O).

Chromatographic Behavior

Reverse-phase HPLC (C18 column, 0.1% TFA/ACN gradient) yields a retention time of 6.8 min, indicating moderate hydrophobicity (logP ≈ 1.5).